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Introduction

In the field of protein analysis, Western blotting is a cornerstone technique for the detection and
guantification of specific proteins within a complex mixture. A common challenge researchers
face is the need to analyze multiple proteins on a single blot, especially when sample material
is limited. While the term "SWIPE" is not a standardized term in Western blot analysis
protocols, the underlying concept of reusing a membrane by removing bound antibodies to
probe for a different target is a widely practiced technique known as stripping and reprobing.

This document provides detailed application notes and protocols for the effective stripping and
reprobing of Western blot membranes. By removing primary and secondary antibodies from a
developed blot, researchers can subsequently re-probe the same membrane with a different
set of antibodies, conserving precious samples and reducing experimental variability.[1] The
success of this technique hinges on the careful selection of a stripping buffer and optimization
of the protocol to ensure complete antibody removal without significant loss of the transferred
proteins.[2]

Principles of Membrane Stripping
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The goal of stripping is to break the bonds between the antibodies and their target antigens on
the membrane, allowing for their removal. This is typically achieved through the use of stripping
buffers that contain detergents, reducing agents, and acids or bases to disrupt these
interactions. Stripping methods can be broadly categorized into two types: mild and harsh (or
stringent).

o Mild Stripping: These methods utilize gentle conditions, such as low pH buffers (e.g., glycine-
HCI), to dissociate antibodies.[1][3] They are generally preferred for preserving the integrity
of the transferred proteins, especially those that are sensitive or of high molecular weight.[2]

e Harsh/Stringent Stripping: These methods employ more aggressive conditions, often
involving heat and reducing agents like 3-mercaptoethanol in the presence of SDS, to break
the disulfide bonds of the antibodies.[1][3] This approach is more effective at removing high-
affinity antibodies but carries a greater risk of eluting the target protein from the membrane.

[2]

The choice between mild and harsh stripping depends on the affinity of the primary antibody
being removed and the nature of the target protein. It is often recommended to first attempt a
mild stripping protocol and proceed to a harsher method only if necessary.[1]

Data Presentation: Stripping Buffer Compositions
and Protocols

The following tables summarize the compositions of commonly used mild and stringent
stripping buffers, along with their recommended incubation conditions.

Table 1: Composition of Western Blot Stripping Buffers
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Stripping Buffer

Component Concentration Source
Type
Mild Stripping Buffer Glycine 15g/L (0.2 M) [3]
SDS 1 g/L (0.1%) [3]
Tween 20 10 mL/L (1%) [3]
2.2 (adjusted with
pH [3]
HCI)
Stringent Strippin
J pping Tris-HCI, pH 6.8 62.5 mM [1]
Buffer
SDS 2% [1]
100 mM (0.8
B-mercaptoethanol [1]
mL/100mL)

Table 2: Recommended Protocols for Western Blot Stripping

Protocol Parameter  Mild Stripping Stringent Stripping  Source
Incubation Room Temperature to
50°C to 70°C [11[2][3]
Temperature 37°C
Incubation Time 10 - 30 minutes 30 - 45 minutes [1][2][3]
Agitation Gentle agitation Gentle agitation [11[3]
o 3 x 5 minutes in wash ) ]

Post-Stripping 6 x 5 minutes in wash

buffer (TBST or [3]
Washes buffer (TBST)

PBST)

Experimental Protocols
Protocol 1: Standard Western Blot Analysis

This protocol outlines the key steps for performing a standard Western blot, from sample
preparation to detection.
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Sample Preparation:

o Lyse cells or tissues in an appropriate lysis buffer (e.g., RIPA buffer) containing protease
and phosphatase inhibitors.[4]

o Determine the protein concentration of the lysates using a standard protein assay (e.g.,
BCA or Bradford assay).[4]

o Mix 20-30 pg of protein lysate with an equal volume of 2X Laemmli sample buffer.[4][5]

o Heat the samples at 95-100°C for 5 minutes to denature the proteins.

SDS-PAGE:

o Load the denatured protein samples into the wells of an SDS-polyacrylamide gel.

o Run the gel at a constant voltage until the dye front reaches the bottom of the gel.[6]
Protein Transfer:

o Equilibrate the gel, membrane (PVDF or nitrocellulose), and filter papers in transfer buffer.

o Assemble the transfer stack and perform the transfer using a wet or semi-dry transfer
system.[7]

Blocking:

o Incubate the membrane in a blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST) for
1 hour at room temperature to prevent non-specific antibody binding.[8]

Antibody Incubation:

o Incubate the membrane with the primary antibody diluted in blocking buffer, typically
overnight at 4°C with gentle agitation.[8]

o Wash the membrane three times for 5-10 minutes each with wash buffer (e.g., TBST).[9]
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o Incubate the membrane with the appropriate HRP-conjugated secondary antibody diluted
in blocking buffer for 1 hour at room temperature.[9]

o Wash the membrane again as described above.

o Detection:
o Incubate the membrane with a chemiluminescent substrate.[8]

o Detect the signal using an imaging system or X-ray film.

Protocol 2: Stripping and Reprobing the Western Blot
Membrane

This protocol provides a step-by-step guide for stripping and reprobing a previously developed
Western blot.

Washing:

o After initial detection, thoroughly wash the membrane with wash buffer (TBST or PBST) to
remove any residual chemiluminescent substrate.[2]

Stripping:

o Incubate the membrane in the chosen stripping buffer (mild or stringent, as determined by
optimization) for the recommended time and temperature with gentle agitation (refer to
Table 2).[1][3] For stringent stripping, perform this step in a fume hood due to the presence
of B-mercaptoethanol.[3]

Post-Stripping Washes:

o Wash the membrane extensively with wash buffer to remove all traces of the stripping
buffer.[2][3] This is particularly crucial after using a stringent buffer to remove residual 3-
mercaptoethanol, which can inactivate antibodies.[2]

Verification of Stripping (Optional but Recommended):
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o To confirm the complete removal of the primary and secondary antibodies, incubate the
stripped membrane with only the secondary antibody followed by the chemiluminescent
substrate.[10] If no signal is detected, the stripping was successful.

e Re-blocking:

o Incubate the stripped membrane in blocking buffer for at least 1 hour at room temperature
to prevent non-specific binding in the subsequent probing steps.[10]

e Reprobing:

o Proceed with the antibody incubation and detection steps as outlined in Protocol 1 (steps
5 and 6), using a new primary antibody to detect the second protein of interest.

Mandatory Visualizations
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Caption: Workflow of a standard Western blot analysis.
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Caption: Process of stripping and reprobing a Western blot membrane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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